Propargyl-PEG4-5-nitrophenyl carbonate
Propargyl-PEG4-5-nitrophenyl carbonate
Propargyl-PEG4-5-nitrophenyl carbonate is a PEG derivative containing a propargyl group and nitrophenyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. NPC is reactive towards the amino group of lysine by means of stable urethane linkages. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1422540-81-5
VCID:
VC0540329
InChI:
InChI=1S/C18H23NO9/c1-2-7-23-8-9-24-10-11-25-12-13-26-14-15-27-18(20)28-17-5-3-16(4-6-17)19(21)22/h1,3-6H,7-15H2
SMILES:
C#CCOCCOCCOCCOCCOC(=O)OC1=CC=C(C=C1)[N+](=O)[O-]
Molecular Formula:
C18H23NO9
Molecular Weight:
397.38
Propargyl-PEG4-5-nitrophenyl carbonate
CAS No.: 1422540-81-5
Cat. No.: VC0540329
Molecular Formula: C18H23NO9
Molecular Weight: 397.38
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-5-nitrophenyl carbonate is a PEG derivative containing a propargyl group and nitrophenyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. NPC is reactive towards the amino group of lysine by means of stable urethane linkages. PEG Linkers may be useful in the development of antibody drug conjugates. |
|---|---|
| CAS No. | 1422540-81-5 |
| Molecular Formula | C18H23NO9 |
| Molecular Weight | 397.38 |
| IUPAC Name | (4-nitrophenyl) 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyl carbonate |
| Standard InChI | InChI=1S/C18H23NO9/c1-2-7-23-8-9-24-10-11-25-12-13-26-14-15-27-18(20)28-17-5-3-16(4-6-17)19(21)22/h1,3-6H,7-15H2 |
| Standard InChI Key | BRQWRLYCHVNDKS-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCOC(=O)OC1=CC=C(C=C1)[N+](=O)[O-] |
| Appearance | Solid powder |
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